4-Penten-2-yn-1-amine, N,N-dibutyl-
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Overview
Description
4-Penten-2-yn-1-amine, N,N-dibutyl- is an organic compound with the molecular formula C13H23N. It is characterized by the presence of a penten-2-yn-1-amine backbone with two butyl groups attached to the nitrogen atom. This compound is of interest in various fields due to its unique chemical structure and properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Penten-2-yn-1-amine, N,N-dibutyl- typically involves the reaction of 4-penten-2-yn-1-amine with dibutylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production methods for 4-Penten-2-yn-1-amine, N,N-dibutyl- involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation to obtain the final product in its desired form .
Chemical Reactions Analysis
Types of Reactions
4-Penten-2-yn-1-amine, N,N-dibutyl- undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce reduced amines .
Scientific Research Applications
4-Penten-2-yn-1-amine, N,N-dibutyl- has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Penten-2-yn-1-amine, N,N-dibutyl- involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
- 4-Penten-2-yn-1-amine, N,N-dimethyl-
- 4-Pentyn-1-amine
- N,N-Dibutyl-5,5-diphenyl-4-penten-2-yn-1-amine
Uniqueness
4-Penten-2-yn-1-amine, N,N-dibutyl- is unique due to its specific chemical structure, which includes a penten-2-yn-1-amine backbone with two butyl groups. This structure imparts distinct chemical and physical properties, making it valuable for various applications .
Properties
CAS No. |
137345-27-8 |
---|---|
Molecular Formula |
C13H23N |
Molecular Weight |
193.33 g/mol |
IUPAC Name |
N,N-dibutylpent-4-en-2-yn-1-amine |
InChI |
InChI=1S/C13H23N/c1-4-7-10-13-14(11-8-5-2)12-9-6-3/h4H,1,5-6,8-9,11-13H2,2-3H3 |
InChI Key |
YIRAVSVPOXOZQX-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN(CCCC)CC#CC=C |
Origin of Product |
United States |
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